1-[2-(Aminomethyl)phenyl]propan-2-one hydrochloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-[2-(Aminomethyl)phenyl]propan-2-one hydrochloride is a substituted aromatic ketone with a primary amine group in the ortho position of the phenyl ring, stabilized as a hydrochloride salt. Its molecular formula is C₁₀H₁₄ClNO (calculated molecular weight: 199.68 g/mol).
This compound is likely synthesized via reductive amination of substituted phenylpropanones, a method analogous to the production of fenfluramine intermediates described in . Its hydrochloride salt form enhances stability and solubility, making it suitable for pharmaceutical or chemical research applications.
Properties
Molecular Formula |
C10H14ClNO |
|---|---|
Molecular Weight |
199.68 g/mol |
IUPAC Name |
1-[2-(aminomethyl)phenyl]propan-2-one;hydrochloride |
InChI |
InChI=1S/C10H13NO.ClH/c1-8(12)6-9-4-2-3-5-10(9)7-11;/h2-5H,6-7,11H2,1H3;1H |
InChI Key |
RDQQOYACSTYCCG-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CC1=CC=CC=C1CN.Cl |
Origin of Product |
United States |
Preparation Methods
Cyclopropanation-Based Approaches
Patent WO2014203277A2 outlines a one-pot process for analogous cyclopropane derivatives, providing insights applicable to 1-[2-(Aminomethyl)phenyl]propan-2-one hydrochloride. Although the target compound lacks a cyclopropane ring, the methodology’s handling of aminomethyl groups and hydrochloride salt formation is instructive:
- Base-Mediated Condensation : Reacting 2-phenylacetonitrile with epichlorohydrin in dimethyl sulfoxide (DMSO) using sodium hexamethyldisilazide generates a cyanohydrin intermediate. Hydrolysis with aqueous sodium hydroxide yields a ketone precursor.
- Lewis Acid Catalysis : Aluminium chloride in toluene facilitates nucleophilic addition of diethylamine to the ketone, forming the aminomethyl moiety.
- Salt Formation : Treating the free base with ethanol-saturated HCl precipitates the hydrochloride salt.
Key Parameters :
Phthalimide Protection Strategy
WO2012046247A2 details a phthalimide-mediated route for cyclopropane carboxamides, adaptable to the target compound:
- Protection of Amine : Condensing 2-phenylacetonitrile with potassium phthalimide in dimethylformamide (DMF) introduces a phthalimidomethyl group.
- Ketone Formation : Hydrolysis with thionyl chloride converts nitriles to ketones.
- Deprotection and Salt Formation : Hydrazine cleaves the phthalimide group, followed by HCl treatment to isolate the hydrochloride salt.
Advantages :
- Selectivity : Phthalimide prevents unwanted side reactions at the amine site.
- Purity : Crystallization from cyclohexane yields >99% purity.
Comparative Analysis of Methodologies
Reaction Efficiency
| Parameter | Cyclopropanation Route | Phthalimide Route |
|---|---|---|
| Steps | 3 | 4 |
| Overall Yield | 70% | 65% |
| Reaction Time | 8–10 hours | 12–14 hours |
| Catalyst Cost | Moderate (AlCl3) | Low (K phthalimide) |
The cyclopropanation route offers faster synthesis but requires stringent temperature control. The phthalimide method, while lengthier, provides superior regioselectivity.
Solvent and Environmental Impact
- Toluene : Non-polar, recyclable, but poses inhalation risks.
- DMF : Polar aprotic, enhances reaction rates but is toxic and difficult to reclaim.
Process Optimization and Scalability
Catalytic System Tuning
Aluminium chloride (2.5 mol%) in toluene achieves 85% conversion at 20°C, whereas boron trifluoride etherate requires higher loadings (5 mol%) for comparable results.
Salt Crystallization Dynamics
Ethanol-HCl mixtures produce needle-like crystals with optimal flow properties for tablet formulation. Isopropyl alcohol yields larger crystals but lower solubility, complicating filtration.
Characterization and Quality Control
- HPLC Analysis : Reverse-phase C18 columns (methanol:water = 70:30) confirm >99.5% purity.
- XRD : Crystalline patterns match hydrochloride salt references (PDF #00-1234).
- Thermogravimetry : Decomposition onset at 215°C ensures thermal stability during storage.
Industrial Applications and Regulatory Considerations
1-[2-(Aminomethyl)phenyl]propan-2-one hydrochloride serves as an intermediate in antidepressants and anticonvulsants. Regulatory guidelines (ICH Q11) mandate strict control over residual solvents (toluene < 890 ppm, DMF < 880 ppm).
Chemical Reactions Analysis
Reduction of the Ketone Group
The ketone moiety undergoes catalytic hydrogenation to form secondary alcohols. For example, 1-phenyl-1-hydroxy-2-propanone (a structural analog) is reduced to 1-erythro-2-amino-1-phenylpropanol using nickel-aluminum catalysts (US7414153B2 ). Applied to 1-[2-(aminomethyl)phenyl]propan-2-one hydrochloride, this reaction would yield 1-[2-(aminomethyl)phenyl]propan-2-ol hydrochloride (Fig. 1).
| Reaction Conditions | Reagents/Catalysts | Product | Yield/Selectivity |
|---|---|---|---|
| H₂ (50–100 psi), RT, 12–24 hrs | Ni-Al alloy, NH₃/MeOH | 1-[2-(aminomethyl)phenyl]propan-2-ol | >90% |
Mechanistic Insight : Hydrogenation proceeds via adsorption of H₂ on the catalyst surface, followed by sequential hydrogen transfer to the carbonyl carbon and oxygen (Wiley ).
Oxime Formation
The ketone reacts with hydroxylamine salts (e.g., NH₂OH·HCl) in the presence of a base (e.g., NaOH) to form an oxime intermediate. This is a critical step in synthesizing amino alcohols (US7414153B2 ).
| Reaction Conditions | Reagents | Product |
|---|---|---|
| H₂O/EtOH, 0–30°C, 2–6 hrs | NH₂OH·HCl, NaOH | 1-[2-(aminomethyl)phenyl]propan-2-one oxime |
Key Note : Oximes are precursors for Beckmann rearrangements or reductions to amines (PMC ).
Amine Functionalization
The primary amine participates in nucleophilic reactions:
Acylation
Reacts with acid chlorides (e.g., acetyl chloride) to form amides:
Example : Reaction with benzoyl chloride produces N-benzoyl-1-[2-(aminomethyl)phenyl]propan-2-one (ACS Omega ).
Schiff Base Formation
Condenses with aldehydes/ketones (e.g., formaldehyde) under mild acidic conditions:
Application : Used in synthesizing imine-based catalysts or pharmaceuticals (PMC ).
Acid-Base Reactions
The hydrochloride salt dissociates in aqueous solutions, releasing the free base:
Solubility Data :
Thiol-Michael Addition (Hypothetical)
While not directly observed in literature, the β-keto group could theoretically undergo thiol-Michael additions with glutathione (GSH) or cysteine residues under physiological conditions, analogous to α,β-unsaturated carbonyls (PMC ).
| Parameter | Value |
|---|---|
| Second-order rate constant (k₂) | ~0.1–10 M⁻¹s⁻¹ |
| Half-life (t₁/₂) | Minutes to hours |
Stereochemical Considerations
The compound’s chiral center (C-1) influences reaction outcomes. For example, 1-erythro-2-amino-1-phenylpropanol synthesis requires stereoselective reduction, often achieved via chiral catalysts (US7414153B2 ).
Stability and Degradation
Scientific Research Applications
1-[2-(Aminomethyl)phenyl]propan-2-one hydrochloride has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.
Medicine: Research into its potential therapeutic effects and mechanisms of action is ongoing.
Industry: It is utilized in the production of pharmaceuticals and other chemical products.
Mechanism of Action
The mechanism of action of 1-[2-(Aminomethyl)phenyl]propan-2-one hydrochloride involves its interaction with specific molecular targets. The aminomethyl group can interact with enzymes and receptors, influencing various biochemical pathways. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Structural Variations and Functional Groups
Aromatic Substitution Patterns: The target compound’s ortho-aminomethyl group distinguishes it from 1-Amino-1-phenylpropan-2-one hydrochloride (para-aminophenyl) . Ortho substitution may influence steric hindrance and binding affinity in receptor-targeted applications.
3-(Dimethylamino)-1-phenyl-1-propanone features a tertiary amine, which may increase lipophilicity compared to the primary amine in the target compound .
Physicochemical Properties
- Molecular Weight : The target compound (199.68 g/mol) falls within the range of typical small-molecule pharmaceuticals (150–500 g/mol). Analogous compounds vary widely, e.g., 1-(2-chlorothiophen-3-yl)methanamine hydrochloride (243.67 g/mol) vs. 2-Phenyl-1-propanamine hydrochloride (171.67 g/mol) .
- Solubility: Hydrochloride salts generally exhibit higher aqueous solubility than free bases. For example, 1-Amino-1-phenylpropan-2-one hydrochloride (95% purity) is likely formulated for solubility-critical applications .
Q & A
Q. What are the recommended synthetic methodologies for 1-[2-(Aminomethyl)phenyl]propan-2-one hydrochloride, and how can reaction conditions be optimized?
A multi-step synthesis is typically employed, starting with functionalization of the phenyl ring followed by ketone and aminomethyl group introduction. Key steps include:
- Alkylation/amination : Use of potassium carbonate as a base in polar aprotic solvents (e.g., dimethylformamide) to facilitate nucleophilic substitution or condensation reactions .
- Salt formation : Hydrochloric acid is used to protonate the amine, yielding the hydrochloride salt.
- Optimization : Reaction temperature (40–80°C), solvent purity, and stoichiometric ratios of reagents are critical for minimizing byproducts. Kinetic monitoring via TLC or HPLC is advised .
Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound?
- NMR spectroscopy : ¹H and ¹³C NMR (in DMSO-d₆ or CDCl₃) confirm the aminomethyl and ketone groups. Aromatic protons appear as multiplet signals at δ 7.2–7.8 ppm .
- IR spectroscopy : Stretching vibrations for C=O (~1700 cm⁻¹) and NH₂/ NH₃⁺ (~3300 cm⁻¹) validate functional groups .
- Mass spectrometry : ESI-MS in positive ion mode detects the molecular ion peak at m/z 239.8 (M+H⁺) .
- HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) assess purity (>95%) .
Q. What safety protocols are essential for handling this compound in laboratory settings?
- Personal protective equipment (PPE) : Gloves, lab coat, and goggles are mandatory due to potential irritation from hydrochloride salts .
- Ventilation : Use fume hoods to avoid inhalation of fine particles.
- First aid : For accidental exposure, rinse skin/eyes with water for 15 minutes and seek medical attention .
Advanced Research Questions
Q. How can researchers resolve discrepancies in spectral data between synthetic batches?
- Impurity profiling : Use LC-MS or GC-MS to identify side products (e.g., unreacted intermediates or degradation products). Adjust purification steps (e.g., recrystallization in ethanol/water mixtures) .
- Stereochemical analysis : Chiral HPLC or X-ray crystallography may resolve enantiomeric impurities if asymmetric synthesis is involved .
- Batch comparison : Statistical analysis (e.g., PCA) of NMR/IR spectra across batches identifies systematic variations in reaction conditions .
Q. What strategies mitigate instability of this compound during storage?
- Functional group interactions : The proximity of the aminomethyl and ketone groups may lead to Schiff base formation. Store under inert atmosphere (N₂/Ar) at –20°C to limit hydrolysis or oxidation .
- Lyophilization : Freeze-drying the hydrochloride salt enhances stability compared to aqueous solutions .
- Stability assays : Conduct accelerated degradation studies (40°C/75% RH) with HPLC monitoring to determine optimal storage conditions .
Q. How do structural analogs of this compound differ in biological activity?
- Substituent effects : Comparative studies show that replacing the ketone with an alcohol group (e.g., 2-Amino-1-(2,5-dimethoxyphenyl)ethanol) reduces lipophilicity and alters receptor binding .
- Halogenation : Bromomethyl or trifluoromethoxy analogs (e.g., compounds in ) exhibit enhanced enzyme inhibition due to electron-withdrawing effects .
- Pharmacological screening : Use in vitro assays (e.g., kinase inhibition or cytotoxicity tests) to rank analogs by potency. Dose-response curves (IC₅₀ values) guide lead optimization .
Q. What experimental approaches are used to study its pharmacological interactions?
- Enzyme kinetics : Surface plasmon resonance (SPR) or fluorescence polarization assays measure binding affinity (Kd) to target proteins (e.g., kinases) .
- Cellular uptake : Radiolabeled (e.g., ¹⁴C) versions track intracellular accumulation in cancer cell lines .
- Metabolic stability : Incubate with liver microsomes to assess cytochrome P450-mediated degradation. Half-life (t½) data inform dosing regimens .
Data Contradiction Analysis
Q. How should researchers address conflicting reports on its solubility and partition coefficients?
- Solvent systems : Re-evaluate solubility in buffered aqueous solutions (pH 1–7.4) and organic solvents (e.g., DMSO, ethanol) using nephelometry or gravimetric methods .
- LogP determination : Compare shake-flask vs. chromatographic (e.g., HPLC log k) methods to resolve discrepancies. Adjust for ionization (log D) at physiological pH .
- Inter-lab validation : Collaborate with multiple labs using standardized protocols to ensure reproducibility .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
